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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the solubility characteristics of Solvent
Black 46, a complex organic dye, in various organic solvents. The information is compiled to

assist researchers, scientists, and professionals in drug development and other fields where

this dye may be utilized.

Core Properties of Solvent Black 46
Solvent Black 46 is a metal complex azo dye known for its intense black coloration and good

light fastness.[1][2] It is widely used in printing inks, plastics, and other industrial applications.

[3][4] Its solubility in organic solvents is a critical parameter for its application and formulation.

Generally, it is characterized as having excellent solubility in a wide range of organic solvents

and is compatible with various resins.[4][5]

Quantitative Solubility Data
The following table summarizes the available quantitative data on the solubility of Solvent
Black 46 in several common organic solvents. The data is compiled from various technical

sources. It is important to note that the exact temperature and pressure conditions for these

measurements are not consistently provided in the available literature, which may lead to

variations.
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Organic Solvent Solubility (g/L)

Acetone 280[6]

Butyl Acetate 100[6]

Methylbenzene (Toluene) 10.3[6]

Dichloromethane 116.8[6]

Ethyl Alcohol 35.5[6]

Experimental Protocol: A Generalized Approach for
Solubility Determination
While specific experimental protocols for the cited data are not available in the public domain, a

standard laboratory procedure for determining the solubility of a solid dye like Solvent Black
46 in an organic solvent is outlined below. This generalized workflow illustrates the common

steps involved in such a determination.

Preparation

Equilibration Separation Analysis Calculation

Weigh excess
Solvent Black 46

Combine dye and solvent
in a sealed vessel

Measure precise volume
of organic solvent

Agitate at constant
temperature (e.g., shaker bath)

Allow to equilibrate
(e.g., 24-48 hours)

Centrifuge or filter to
remove undissolved solid

Take a known volume
of the saturated solution Evaporate the solvent Weigh the remaining

dry dye residue
Calculate solubility

(mass of residue / volume of aliquot)

Click to download full resolution via product page

Generalized workflow for determining the solubility of a solid in a solvent.

This diagram illustrates a common method for determining the equilibrium solubility of a

compound. Key steps include preparing a supersaturated solution, allowing it to reach

equilibrium at a controlled temperature, separating the undissolved solid, and then quantifying
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the amount of dissolved solute in a known volume of the saturated solution. The final step

involves calculating the solubility, typically expressed in grams per liter (g/L) or a similar unit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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